3-(3-fluorophenyl)-1-(furan-2-ylmethyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)thiourea

• IUPAC Name: 3-(3-fluorophenyl)-1-(furan-2-ylmethyl)-1-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea
• InChI: InChI=1S/C23H22FN3OS/c1-16-20(21-9-2-3-10-22(21)25-16)11-12-27(15-19-8-5-13-28-19)23(29)26-18-7-4-6-17(24)14-18/h2-10,13-14,25H,11-12,15H2,1H3,(H,26,29)
• InChI Key: FLAGUASKMFWYBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)CCN(CC3=CC=CO3)C(=S)NC4=CC(=CC=C4)F
• Molecular Formula: C23H22FN3OS
• Molecular Weight: 407.5 g/mol

Description

3-(3-fluorophenyl)-1-(furan-2-ylmethyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)thiourea is a useful research compound. Its molecular formula is C23H22FN3OS and its molecular weight is 407.51. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

• Synthesis of Linezolid-like Molecules: A study by Başoğlu et al. (2012) involved the synthesis of Schiff base derivatives, including structures similar to the compound , and evaluated their antimicrobial activities. These compounds displayed promising antitubercular activities, highlighting their potential in developing new antimicrobial agents (Başoğlu, Yolal, Demirba, & Bektaş, 2012).

Crystal Structure and Biological Activity

• Crystal Structure of Thiophene Derivatives: Nagaraju et al. (2018) reported on the synthesis and crystal structure of a thiophene derivative, emphasizing the diverse biological activities exhibited by substituted thiophenes, including antibacterial, antifungal, and antiviral properties. This research underscores the relevance of exploring the structural attributes of such compounds for pharmaceutical applications (Nagaraju, Sridhar, Sreenatha, Kumara, & Sadashiva, 2018).

Chemical Synthesis and Characterization

• Novel Thiourea Derivatives Synthesis: Saeed et al. (2010) synthesized and characterized novel thiourea derivatives, including those with fluorobenzamide moieties, demonstrating their methodological advancements in creating compounds with potential pharmaceutical applications (Saeed, Erben, Abbas, & Flörke, 2010).

Antiviral and Antioxidant Properties

• Synthesis and Anti-Viral Activities: Flefel et al. (2014) explored the synthesis of 3-(naphthalen-1-ylmethylene)-5-phenylfuran-2(3H)-one derivatives, including reactions with thiourea, and evaluated their antiviral activities against H5N1 virus. This study highlights the potential of such compounds in antiviral drug development (Flefel, Tantawy, Abdel-Mageid, Amr, & Nadeem, 2014).

Molecular Docking and Antioxidant Studies

• Molecular Docking and Antioxidant Activities: Kalaiyarasi et al. (2019) synthesized acylthiourea derivatives and investigated their chemosensing ability, antioxidant activity, and potential anti-inflammatory, antimalarial, and anti-tuberculosis effects through molecular docking studies. Such research emphasizes the multifaceted applications of thiourea derivatives in medicinal chemistry (Kalaiyarasi, Haribabu, Gayathri, Gomathi, Bhuvanesh, Karvembu, & Biju, 2019).